Cas no 1379220-74-2 ((2,4-Difluoro-6-methylphenyl)methanol)

• Product Name: (2,4-Difluoro-6-methylphenyl)methanol
• CAS No: 1379220-74-2
• MF: C₈H₈F₂O
• MW: 158.145329475403
• MDL: MFCD16250144
• CID: 4592598
• PubChem ID: 119024534
• Update Time: 2025-07-20

(2,4-Difluoro-6-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-methylbenzyl alcohol
• (2,4-Difluoro-6-methylphenyl)methanol
• SB74669
• 1379220-74-2
• CS-0162372
• SCHEMBL18804780
• MFCD16250144
• AKOS027375867
• AS-36883

• MDL： MFCD16250144
• Inchi： 1S/C8H8F2O/c1-5-2-6(9)3-8(10)7(5)4-11/h2-3,11H,4H2,1H3
• InChI Key： NETRQFPHYFBWPQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C)=C1CO)F

Computed Properties

• Exact Mass: 158.05432120g/mol
• Monoisotopic Mass: 158.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2

Additional information on (2,4-Difluoro-6-methylphenyl)methanol

Comprehensive Overview of (2,4-Difluoro-6-methylphenyl)methanol (CAS No. 1379220-74-2): Properties, Applications, and Industry Insights

(2,4-Difluoro-6-methylphenyl)methanol (CAS No. 1379220-74-2) is a fluorinated aromatic alcohol with significant relevance in pharmaceutical intermediates and specialty chemical synthesis. This compound, characterized by its difluoromethylphenyl structure, has garnered attention for its unique reactivity and potential applications in drug discovery, agrochemicals, and advanced material science. The presence of fluorine atoms and a hydroxymethyl group enhances its utility as a building block for complex molecular architectures.

In recent years, the demand for fluorinated compounds like 1379220-74-2 has surged due to their metabolic stability and lipophilicity, which are critical in optimizing drug candidates. Researchers frequently search for "synthesis of difluoromethylphenyl derivatives" or "applications of fluorinated alcohols," reflecting the compound's niche yet growing importance. Its 2,4-difluoro-6-methyl substitution pattern offers steric and electronic advantages, making it a preferred choice for cross-coupling reactions and catalysis.

From an industrial perspective, (2,4-Difluoro-6-methylphenyl)methanol aligns with trends in sustainable chemistry. Innovations in "green fluorination methods" and "low-waste synthetic routes" have positioned this compound as a candidate for eco-friendly processes. Analytical techniques such as HPLC and NMR are routinely employed to validate its purity, addressing common queries like "how to characterize fluorinated aromatics."

The compound's stability under mild conditions makes it suitable for high-throughput screening in medicinal chemistry. Discussions on platforms like PubMed and Reaxys often highlight its role in "fragment-based drug design" or "bioisostere development." Furthermore, its methylphenyl methanol backbone is adaptable to modifications, catering to searches for "tailored fluorinated scaffolds."

In material science, 1379220-74-2 contributes to the development of liquid crystals and polymeric coatings, leveraging its fluorine-induced thermal resistance. Industry reports frequently cite "fluorine in advanced materials" as a key growth area, with this compound serving as a model for structure-property studies.

Regulatory and safety profiles of (2,4-Difluoro-6-methylphenyl)methanol adhere to global standards, with data available in SDS documentation. Queries such as "handling fluorinated alcohols safely" underscore the need for precise technical guidance, which suppliers typically address through detailed product specifications.

In summary, CAS No. 1379220-74-2 exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across pharmaceuticals, agrochemicals, and materials science ensures sustained interest, while advancements in synthetic methodologies continue to expand its potential. For researchers exploring "fluorine chemistry trends" or "specialty alcohol applications," this compound remains a compelling subject of study.